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Cat. No.: B1425973

. J

(3,5-Difluoro-4-nitrophenyl)methanol is a fluorinated aromatic compound of significant
interest to researchers and scientists in the field of drug development. Its unique structural
features, including a nitro group and two fluorine atoms, make it a versatile building block for
the synthesis of complex organic molecules. The presence of fluorine is a well-established
strategy in medicinal chemistry to enhance the metabolic stability, binding affinity, and
pharmacokinetic profile of drug candidates. This guide provides an in-depth technical overview
of (3,5-Difluoro-4-nitrophenyl)methanol, covering its synthesis, characterization, and
potential applications.

Chemical Identity and Physicochemical Properties

(3,5-Difluoro-4-nitrophenyl)methanol, also known as 3,5-Difluoro-4-nitrobenzyl alcohol, is
identified by the CAS Number 1123172-89-3.[1] Its molecular formula is C7HsFz2NOs,
corresponding to a molecular weight of 189.12 g/mol .[1]

Table 1: Physicochemical Properties of (3,5-Difluoro-4-nitrophenyl)methanol
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Property Value Source

(3,5-Difluoro-4-
IUPAC Name _ ChemScene
nitrophenyl)methanol

CAS Number 1123172-89-3 ChemScene[1]
Molecular Formula C7HsF2NO3 ChemScene([1]
Molecular Weight 189.12 g/mol ChemScene[1]
Appearance Predicted to be a solid

Predicted to be soluble in
Solubility organic solvents like methanol,

ethanol, and dichloromethane

Store at room temperature in a
Storage dry, dark place under an inert

atmosphere.

Proposed Synthesis of (3,5-Difluoro-4-
hitrophenyl)methanol

A plausible and efficient method for the synthesis of (3,5-Difluoro-4-nitrophenyl)methanol is
the reduction of the corresponding aldehyde, 3,5-difluoro-4-nitrobenzaldehyde. This
transformation can be reliably achieved using a mild reducing agent such as sodium
borohydride (NaBHa).

Reaction Scheme

Caption: Proposed synthesis of (3,5-Difluoro-4-nitrophenyl)methanol.

Experimental Protocol

Materials:
e 3,5-Difluoro-4-nitrobenzaldehyde

e Sodium borohydride (NaBHa)
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e Methanol (MeOH), anhydrous

¢ Dichloromethane (DCM)

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask

e Magnetic stirrer and stir bar

e Ice bath

e Separatory funnel

e Rotary evaporator

Procedure:

e Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve
3,5-difluoro-4-nitrobenzaldehyde (1.0 eq) in anhydrous methanol (approximately 10 mL per
gram of aldehyde).

e Cooling: Place the flask in an ice bath and stir the solution for 15 minutes to cool it to 0-5 °C.

» Addition of Reducing Agent: Slowly add sodium borohydride (1.1 eq) to the cooled solution in
small portions over 30 minutes. Maintain the temperature below 10 °C during the addition.

o Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture at
0-5 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the
starting material is consumed (typically 1-2 hours).

e Quenching: Carefully quench the reaction by the slow, dropwise addition of deionized water
while keeping the flask in the ice bath.

e Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.
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» Extraction: To the remaining aqueous layer, add dichloromethane and transfer the mixture to
a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL).

» Washing: Combine the organic layers and wash with saturated aqueous ammonium chloride
solution (2 x 50 mL) followed by brine (1 x 50 mL).

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to yield the crude (3,5-Difluoro-4-
nitrophenyl)methanol.

Purification

The crude product can be purified by column chromatography on silica gel using a mixture of
ethyl acetate and hexanes as the eluent. The fractions containing the pure product, as
identified by TLC, are combined and the solvent is removed under reduced pressure to afford
the purified (3,5-Difluoro-4-nitrophenyl)methanol as a solid.

Characterization of (3,5-Difluoro-4-
hitrophenyl)methanol)

Due to the lack of publicly available experimental spectra, the following characterization data is
predicted based on the chemical structure and known spectroscopic trends for similar
compounds.

Table 2: Predicted Spectroscopic Data for (3,5-Difluoro-4-nitrophenyl)methanol
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Technique Predicted Data

5 7.20-7.40 (m, 2H, Ar-H), 4.85 (s, 2H, CH2),

1H NMR (400 MHz, CDCls) 250 (brs, 1H, O
. rs, s

5 160-165 (d, J = 250-260 Hz, C-F), 140-145 (t,
13C NMR (100 MHz, CDCl3) J = 10-15 Hz, C-NO2), 135-140 (C-CH20H),
110-115 (d, J = 20-25 Hz, C-H), 60-65 (CH20H)

3400-3200 (br, O-H stretch), 3100-3000 (Ar C-H
stretch), 1530 & 1350 (asymmetric and
symmetric NO: stretch), 1600-1450 (Ar C=C
stretch), 1200-1000 (C-F stretch)

FTIR (KBr, cm™1)

miz 189 (M*), 172 (M-OH)*, 159 (M-CH:0)*,

Mass Spec. (El) 143 (M-NO2)*
- 2

Safety and Handling

Nitrated organic compounds should be handled with caution due to their potential for thermal
instability and toxicity.[2][3][4]

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, a lab coat, and chemical-resistant gloves.

o Ventilation: Work in a well-ventilated fume hood to avoid inhalation of any dust or vapors.

o Storage: Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.
Keep the container tightly closed.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Applications in Drug Discovery and Organic
Synthesis

(3,5-Difluoro-4-nitrophenyl)methanol is a valuable intermediate for the synthesis of a variety
of target molecules in drug discovery. The presence of the nitro group allows for further
functionalization, such as reduction to an amine, which can then be used in a wide range of
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coupling reactions to build more complex structures. The difluoro substitution pattern is
particularly useful for modulating the electronic properties and metabolic stability of a molecule.

One notable application of a related compound, 3,5-difluoro-4-nitrobenzonitrile, is as a
precursor for PRDM9 inhibitors, showcasing the utility of this substitution pattern in developing
targeted therapeutics.[5] The benzyl alcohol moiety of (3,5-Difluoro-4-nitrophenyl)methanol
can be further modified, for example, by conversion to a leaving group for nucleophilic
substitution reactions or by oxidation to an aldehyde for subsequent transformations.

Conclusion

(3,5-Difluoro-4-nitrophenyl)methanol is a key chemical intermediate with significant potential
in medicinal chemistry and organic synthesis. This guide has provided a comprehensive
overview of its properties, a plausible synthetic route, predicted characterization data, and
safety considerations. As the demand for novel fluorinated compounds in drug discovery
continues to grow, the importance of versatile building blocks like (3,5-Difluoro-4-
nitrophenyl)methanol will undoubtedly increase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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